1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine

• IUPAC Name: 1-ethyl-4-[1-(2-phenylethyl)piperidin-4-yl]piperazine
• InChI: InChI=1S/C19H31N3/c1-2-20-14-16-22(17-15-20)19-9-12-21(13-10-19)11-8-18-6-4-3-5-7-18/h3-7,19H,2,8-17H2,1H3
• InChI Key: UNBVNDGGUHMRAS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C19H31N3
• Molecular Weight: 301.5 g/mol

Description

1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine, also known as EPPP, is a synthetic compound that belongs to the class of piperazine derivatives. EPPP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. In

Scientific Research Applications

1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has been used extensively in scientific research as a tool to study the central nervous system. It has been shown to have affinity for several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has been used to study the effects of these neurotransmitters on behavior, cognition, and mood.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, meaning that it prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects
1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to increased locomotor activity and changes in behavior. 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine in lab experiments is its relatively low cost and ease of synthesis. 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is also relatively stable and can be stored for long periods of time. However, one limitation of using 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is its potential for abuse and addiction. Researchers must take precautions to ensure that 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is used only for scientific purposes and not for recreational use.

Future Directions

There are several potential future directions for research involving 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine. One area of interest is the development of new drugs based on the structure of 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine that may have improved therapeutic potential. Another area of interest is the use of 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine in the study of addiction and substance abuse. Finally, 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine may have potential applications in the treatment of neurological and psychiatric disorders, although more research is needed to fully understand its potential in this area.

Synthesis Methods

The synthesis of 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine involves the reaction of 1-(2-phenylethyl)piperazine with ethyl iodide in the presence of a base such as potassium carbonate. The resulting product is then purified by recrystallization to obtain 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine in its pure form. The synthesis of 1-ethyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is relatively straightforward and can be carried out using standard laboratory equipment.